Cas no 2229556-05-0 (tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate
• CAS No: 2229556-05-0
• MF: C₁₄H₂₁FN₂O₃
• MW: 284.326547384262
• CID: 6241837
• PubChem ID: 165638677
• Update Time: 2025-07-22

tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate
• 2229556-05-0
• EN300-1890781
• tert-butyl N-[2-(1-amino-3-hydroxypropyl)-4-fluorophenyl]carbamate

• Inchi： 1S/C14H21FN2O3/c1-14(2,3)20-13(19)17-12-5-4-9(15)8-10(12)11(16)6-7-18/h4-5,8,11,18H,6-7,16H2,1-3H3,(H,17,19)
• InChI Key： DSRFZDVWTNYVNB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CCO)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.15362070g/mol
• Monoisotopic Mass: 284.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate

Introduction to Tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate (CAS No. 2229556-05-0)

Tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate, with the CAS number 2229556-05-0, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a tert-butyl group and a 4-fluorophenyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of Tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate have been the focus of numerous studies aimed at understanding its pharmacological effects. The compound's structure incorporates several key functional groups, including an amino group and a hydroxyl group, which are known to participate in various biochemical interactions. These interactions are crucial for the compound's ability to modulate biological pathways and potentially interact with target proteins in the body.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a 4-fluorophenyl group in Tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate is particularly noteworthy, as it is known to enhance the compound's bioavailability and pharmacological activity. This feature has made it an attractive candidate for further investigation in drug discovery efforts.

The tert-butyl group in the molecule also plays a significant role in its chemical behavior. This bulky group can influence the compound's solubility, stability, and interactions with biological systems. The presence of this group can also affect the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. These factors are critical for determining the compound's potential as a therapeutic agent.

Recent research has highlighted the importance of understanding the structural determinants of biological activity in drug design. Tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate exemplifies this principle, as its unique structural features have been shown to contribute to its biological effects. Studies have demonstrated that this compound can interact with various enzymes and receptors, suggesting its potential use in treating a range of diseases.

The hydroxyl group in the molecule is another key feature that contributes to its biological activity. Hydroxyl groups are known to participate in hydrogen bonding, which is essential for many biological interactions. The ability of Tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate to form hydrogen bonds with target molecules may enhance its binding affinity and effectiveness as a therapeutic agent.

In conclusion, Tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate (CAS No. 2229556-05-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of a tert-butyl group, a 4-fluorophenyl moiety, an amino group, and a hydroxyl group, contribute to its biological activity and make it an attractive candidate for further research. As our understanding of drug design principles continues to evolve, compounds like Tert-butyl N-2-(1-amino-3-hydroxypropyl)-4-fluorophenylcarbamate will play an increasingly important role in the development of new therapeutic agents.